N-(4,5-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)isoxazole-5-carboxamide

• IUPAC Name: N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C19H16N4O2S/c1-12-6-7-16-17(13(12)2)22-19(26-16)23(11-14-5-3-4-9-20-14)18(24)15-8-10-21-25-15/h3-10H,11H2,1-2H3
• InChI Key: JCMMOBOPPHJYEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)SC(=N2)N(CC3=CC=CC=N3)C(=O)C4=CC=NO4)C
• Molecular Formula: C19H16N4O2S
• Molecular Weight: 364.4 g/mol
• CAS No.: 941957-88-6

Description

N-(4,5-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)isoxazole-5-carboxamide is a useful research compound. Its molecular formula is C19H16N4O2S and its molecular weight is 364.42. The purity is usually 95%.
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Scientific Research Applications

Catalysts in Synthetic Chemistry

One application of related compounds involves their use as ligands for obtaining bimetallic boron-containing heterogeneous catalysts. These catalysts have shown high activity in Suzuki reactions in aqueous media, facilitating the synthesis of heterobiaryls containing furyl and thienyl rings (Bumagin et al., 2019).

Antimicrobial and Antituberculosis Activity

Derivatives of the mentioned chemical structure have been evaluated for their antimicrobial and antituberculosis activities. Some compounds have displayed promising growth inhibitory effects against cell lines, showcasing their potential as antimicrobial agents. This underscores the importance of these compounds in developing new therapeutic agents for combating infectious diseases (Mansour et al., 2020).

Anticancer Properties

Certain derivatives have also been synthesized and evaluated for their in vitro cytotoxic activity against cancer cell lines, such as HePG-2 and MCF-7. This research indicates the potential of these compounds in cancer therapy, highlighting their relevance in medicinal chemistry and drug design (Mansour et al., 2020).

Insecticidal Activity

Investigations into the insecticidal activity of compounds featuring similar structural motifs have been conducted, illustrating the diversity of applications that these compounds can have beyond human health. Such research contributes to the development of new, potentially safer insecticides (Yu et al., 2009).

Corrosion Inhibition

Thiazole-based pyridine derivatives, which share a structural resemblance, have been studied for their corrosion inhibition efficiency on mild steel in acidic media. This research is pivotal for industrial applications, where corrosion resistance is crucial for prolonging the life of metal components (Chaitra et al., 2016).